Cas no 898746-91-3 (6-Bromo-1H-indole-4-carboxylic acid)

6-Bromo-1H-indole-4-carboxylic acid Properties

Names and Identifiers

• 6-Bromo-1H-indole-4-carboxylic acid
• 1H-Indole-4-carboxylicacid, 6-bromo-
• 6-Bromo-4-indole carboxylic acid
• 6-Bromo-4-indole carboxylic acid
• 6-Bromoindole-4-carboxylic acid
• 6-BROMO-4-INDOLE CARBOXYLIC ACID
• 6-bromo-4-indolecarboxylic acid
• 6-Bromo-4-indolecarboxylicacid
• BCP11444
• RW3764
• RW4010
• CB0233
• PB20271
• FCH1389153
• OR322942
• AX8108497
• AB0027432
• W9263
• 6-Bromo-1H-indole-4-carboxylic acid (ACI)
• SY097050
• 898746-91-3
• CS-W008655
• FS-3547
• 10.14272/LIXZNRVUWPYCNC-UHFFFAOYSA-N.1
• MFCD08458974
• doi:10.14272/LIXZNRVUWPYCNC-UHFFFAOYSA-N.1
• EN300-132747
• DTXSID30646571
• J-518398
• AKOS015855872
• BP-13134
• DB-078534
• SCHEMBL16115819
• +Expand

• MDL： MFCD08458974
• InChIKey： LIXZNRVUWPYCNC-UHFFFAOYSA-N
• Inchi： 1S/C9H6BrNO2/c10-5-3-7(9(12)13)6-1-2-11-8(6)4-5/h1-4,11H,(H,12,13)
• SMILES： O=C(C1C2=C(NC=C2)C=C(Br)C=1)O

Computed Properties

• Exact Mass: 238.95800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 238.958
• Heavy Atom Count: 13
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 2.62860
• PSA: 53.09000
• Melting Point: 235-240°C
• Density: 1.838

6-Bromo-1H-indole-4-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

6-Bromo-1H-indole-4-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%